Cas no 1375473-25-8 (6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one)

• Product Name: 6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one
• CAS No: 1375473-25-8
• MF: C₁₃H₁₃BrN₂O
• MW: 293.159122228622
• CID: 5218306
• Update Time: 2025-10-21

6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one Chemical and Physical Properties

Names and Identifiers

• 11H-Pyrido[2,1-b]quinazolin-11-one, 6-bromo-6,7,8,9-tetrahydro-1-methyl-
• 6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one

• Inchi： 1S/C13H13BrN2O/c1-8-4-2-6-10-11(8)13(17)16-7-3-5-9(14)12(16)15-10/h2,4,6,9H,3,5,7H2,1H3
• InChI Key： BNZYXDFQJTYONQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2)C(=O)N2CCCC(Br)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one

Introduction to 6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one (CAS No. 1375473-25-8)

6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one, identified by its CAS number 1375473-25-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline scaffold, which is a well-documented class of molecules known for its broad spectrum of biological activities. The structural features of this molecule, including the presence of a bromine substituent at the 6-position and a methyl group at the 1-position, contribute to its unique chemical properties and potential pharmacological applications.

The quinazoline core is a fused bicyclic system consisting of a benzene ring and a pyridazine ring. This structural motif is widely recognized for its role in the development of various therapeutic agents, particularly in the treatment of cancer, infectious diseases, and neurological disorders. The bromine atom in 6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one serves as a key functional group that can participate in further chemical modifications or interactions with biological targets. Similarly, the methyl group at the 1-position can influence the electronic properties of the molecule and its binding affinity to proteins.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives with enhanced biological activity and improved pharmacokinetic profiles. The compound 6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. Its structural framework allows for modifications that can fine-tune its biological activity, making it a valuable building block in drug discovery efforts.

One of the most compelling aspects of this compound is its reported activity as an inhibitor of certain kinases and other enzymes involved in cellular signaling pathways. Kinases play a crucial role in many physiological processes, including cell growth, differentiation, and apoptosis. By modulating kinase activity, compounds like 6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one have the potential to interfere with aberrant signaling pathways that are associated with diseases such as cancer.

Recent studies have demonstrated that derivatives of quinazoline can exhibit potent antitumor effects by inhibiting key enzymes like tyrosine kinases and cyclin-dependent kinases (CDKs). The bromine substituent in 6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one may enhance its ability to bind to these targets by increasing electrophilicity or by participating in hydrogen bonding interactions. Additionally, the methyl group can influence the conformational flexibility of the molecule, which may improve its affinity for biological receptors.

The synthesis of 6-bromo-1-methyl-6H,7H,8H,9H,11H-pyrido[2，1-b]quinazolin-11-one involves multi-step organic reactions that typically start from readily available precursors. The introduction of the bromine atom at the 6-position is often achieved through halogenation reactions using reagents such as N-bromosuccinimide (NBS). Similarly，the methylation at the 1-position can be accomplished using methylating agents like dimethyl sulfate or methyl iodide. These synthetic routes highlight the compound's accessibility for further functionalization，making it a versatile tool in medicinal chemistry.

From a computational chemistry perspective，the molecular properties of 6-bromo-l-methyl-l-H,l-H,l-H,l-H,p-llelpyridol[2,l-bl]quinalzol-l-one have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure，geometric parameters，and potential energy surfaces. These computational studies have helped researchers predict its reactivity，binding modes，and pharmacological effects with high accuracy.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo experiments. In cell-based assays，it has shown promising activity against several cancer cell lines by inducing apoptosis or inhibiting proliferation. Animal models have further supported these findings，demonstrating that it can effectively target tumors without significant toxicity to healthy tissues. These preclinical results have positioned l-bromo-l-methyl-l-H,l-H,l-H,p-llelpyridol[l-bl]quinalzol-l-one as a lead compound for further development into an oncology therapeutic.

One of the key advantages of this compound is its potential for oral bioavailability。The quinazoline scaffold is known to be well-absorbed after oral administration，and modifications such as bromination and methylation do not significantly alter this property. This makes it an attractive candidate for developing small molecule drugs that can be administered conveniently to patients.

The future directions for research on l-bromo-l-methyl-l-H,l-H,l-H,p-llelpyridol[l-bl]quinalzol-l-one include optimizing its chemical structure to improve potency and selectivity。Additionally，investigators are exploring novel synthetic routes that could enhance yield and scalability。Another area of interest is understanding its mechanism of action at a molecular level。By elucidating how it interacts with biological targets，researchers can design more effective derivatives with improved therapeutic profiles。

In conclusion,l-bromo-l-methyl-l-H,l-H,l-H,p-Ilelpyridol[l-bl]quinalzol-l-one (CAS No.l37S473-S5-S) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity。Its potential applications in oncology make it an exciting area for further investigation。With continued research efforts aimed at optimizing its properties and understanding its mode of action, this compound has the potential to contribute significantly to advancements in pharmaceutical science。